Cas no 134672-72-3 (2-(2,4-Difluorophenyl)ethanamine)

2-(2,4-Difluorophenyl)ethanamine is a fluorinated aromatic amine with the molecular formula C8H9F2N. This compound features a phenyl ring substituted with two fluorine atoms at the 2- and 4-positions, attached to an ethanamine side chain. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorinated aromatic motifs. The difluorophenyl group enhances metabolic stability and lipophilicity, which can improve bioavailability in drug design. The primary amine functionality allows for further derivatization, enabling its use in amide formation, reductive amination, or as a building block for heterocyclic compounds. It is typically handled under inert conditions due to its amine reactivity.
2-(2,4-Difluorophenyl)ethanamine structure
134672-72-3 structure
Product Name:2-(2,4-Difluorophenyl)ethanamine
CAS No:134672-72-3
MF:C8H9F2N
MW:157.16056895256
MDL:MFCD01529878
CID:839331
Update Time:2025-06-09

2-(2,4-Difluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-Difluorophenyl)ethanamine
    • 2,4-Difluorophenethylamine
    • Benzeneethanamine, 2,4-difluoro- (9CI)
    • 2-(2,4-difluorophenyl)ethan-1-amine
    • 2-(2,4-Difluorophenyl)ethylamine
    • Benzeneethanamine, 2,4-difluoro-
    • 2,4-difluorophenylethylamine
    • OGCUAECIKFVXQG-UHFFFAOYSA-N
    • 6230AA
    • NE46762
    • AM83273
    • SY025989
    • ST24027450
    • MDL： MFCD01529878
    • Inchi： 1S/C8H9F2N/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3-4,11H2
    • InChI Key： OGCUAECIKFVXQG-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1CCN)F

Computed Properties

  • Exact Mass: 157.07000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.169
  • Boiling Point: 197 ºC
  • Flash Point: 87 ºC
  • PSA: 26.02000
  • LogP: 2.16630

2-(2,4-Difluorophenyl)ethanamine Security Information

  • Hazardous Material transportation number：2735
  • HazardClass：8
  • PackingGroup：Ⅲ

2-(2,4-Difluorophenyl)ethanamine Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2,4-Difluorophenyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D475200-50mg
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3
50mg
 $ 50.00 2022-06-05
TRC
D475200-100mg
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3
100mg
 $ 70.00 2022-06-05
TRC
D475200-500mg
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3
500mg
 $ 275.00 2022-06-05
Chemenu
CM117635-5g
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3 95+%
5g
 $262 2021-06-17
Chemenu
CM117635-10g
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3 95+%
10g
 $449 2021-06-17
Chemenu
CM117635-25g
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3 95+%
25g
 $786 2021-06-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D839148-250mg
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3 98%
250mg
 ￥167.40 2022-01-10
Chemenu
CM117635-5g
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3 95%+
5g
 $196 2023-01-10
Chemenu
CM117635-10g
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3 95%+
10g
 $348 2023-01-10
Chemenu
CM117635-25g
2-(2,4-Difluorophenyl)ethanamine
 134672-72-3 95%+
25g
 $721 2023-01-10

2-(2,4-Difluorophenyl)ethanamine Production Method

2-(2,4-Difluorophenyl)ethanamine Related Literature

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